Cas no 2228781-85-7 (2-(4-cyanothiophen-2-yl)oxyacetic acid)

• Product Name: 2-(4-cyanothiophen-2-yl)oxyacetic acid
• CAS No: 2228781-85-7
• MF: C₇H₅NO₃S
• MW: 183.184500455856
• CID: 5928469
• PubChem ID: 165833065
• Update Time: 2025-08-04

2-(4-cyanothiophen-2-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyanothiophen-2-yl)oxyacetic acid
• 2228781-85-7
• 2-[(4-cyanothiophen-2-yl)oxy]acetic acid
• EN300-1756174

• Inchi： 1S/C7H5NO3S/c8-2-5-1-7(12-4-5)11-3-6(9)10/h1,4H,3H2,(H,9,10)
• InChI Key： GQIQNGULSOXPOE-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1OCC(=O)O

Computed Properties

• Exact Mass: 182.99901420g/mol
• Monoisotopic Mass: 182.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.6Ų

Additional information on 2-(4-cyanothiophen-2-yl)oxyacetic acid

2-(4-Cyanothiophen-2-yl)oxyacetic Acid: A Comprehensive Overview

2-(4-Cyanothiophen-2-yl)oxyacetic acid (CAS No. 2228781-85-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a thiophene ring substituted with a cyano group at the 4-position and an oxyacetic acid group at the 2-position. This combination of functional groups imparts distinctive chemical properties, making it a valuable subject for research.

The CAS No. 2228781-85-7 identifier is crucial for referencing this compound in scientific literature and databases. The 4-cyanothiophen-2-yl moiety is known for its electron-withdrawing properties, which can influence the reactivity and stability of the compound. The oxyacetic acid group adds hydrophilic characteristics, enhancing solubility in polar solvents. These features make 2-(4-cyanothiophen-2-yl)oxyacetic acid a versatile building block in organic synthesis.

Recent studies have explored the synthesis of 2-(4-cyanothiophen-2-yl)oxyacetic acid through various routes, including nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to improve yield and purity, which are critical for its application in bioactive molecule design. The compound's ability to form stable complexes with metal ions has also been investigated, opening avenues for its use in coordination chemistry and catalysis.

In terms of biological activity, 2-(4-cyanothiophen-2-yl)oxyacetic acid has shown promise as a lead compound in anti-inflammatory and anticancer drug development. Preclinical studies indicate that it exhibits selective cytotoxicity against cancer cell lines, potentially due to its ability to modulate key signaling pathways. Additionally, its anti-inflammatory effects have been attributed to the inhibition of pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The structural uniqueness of CAS No. 2228781-85-7 allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. For instance, researchers have appended bioisosteric groups to improve pharmacokinetic profiles, paving the way for more effective therapeutic agents. These advancements underscore the importance of 2-(4-cyanothiophen-2-yl)oxyacetic acid as a scaffold for drug design.

From a materials science perspective, the compound's electronic properties make it a candidate for use in organic electronics. Its ability to participate in π-conjugation systems could contribute to the development of novel semiconducting materials. Recent breakthroughs in thin-film transistor technology have highlighted the potential of thiophene derivatives like CAS No. 2228781-85-7 as components in flexible electronics.

In conclusion, CAS No. 2228781-85-7, or 2-(4-cyanothiophen-2-yl)oxyacetic acid, is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and functional groups provide a foundation for innovative research and development across diverse scientific disciplines.